Cas no 2171971-73-4 (2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}piperidin-4-yl)acetic acid)
2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}piperidin-4-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}piperidin-4-yl)acetic acid
- EN300-1512690
- 2-(1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}piperidin-4-yl)acetic acid
- 2171971-73-4
-
- Inchi: 1S/C26H29N3O6/c30-23(27-15-24(31)29-11-9-17(10-12-29)13-25(32)33)14-28-26(34)35-16-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,17,22H,9-16H2,(H,27,30)(H,28,34)(H,32,33)
- InChI Key: UVPFXCCGDDKVQU-UHFFFAOYSA-N
- SMILES: O=C(CNC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)N1CCC(CC(=O)O)CC1
Computed Properties
- Exact Mass: 479.20563565g/mol
- Monoisotopic Mass: 479.20563565g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 759
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 125Ų
2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}piperidin-4-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1512690-0.05g |
2-(1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}piperidin-4-yl)acetic acid |
2171971-73-4 | 0.05g |
$2829.0 | 2023-05-26 | ||
| Enamine | EN300-1512690-0.1g |
2-(1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}piperidin-4-yl)acetic acid |
2171971-73-4 | 0.1g |
$2963.0 | 2023-05-26 | ||
| Enamine | EN300-1512690-0.25g |
2-(1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}piperidin-4-yl)acetic acid |
2171971-73-4 | 0.25g |
$3099.0 | 2023-05-26 | ||
| Enamine | EN300-1512690-0.5g |
2-(1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}piperidin-4-yl)acetic acid |
2171971-73-4 | 0.5g |
$3233.0 | 2023-05-26 | ||
| Enamine | EN300-1512690-1.0g |
2-(1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}piperidin-4-yl)acetic acid |
2171971-73-4 | 1g |
$3368.0 | 2023-05-26 | ||
| Enamine | EN300-1512690-2.5g |
2-(1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}piperidin-4-yl)acetic acid |
2171971-73-4 | 2.5g |
$6602.0 | 2023-05-26 | ||
| Enamine | EN300-1512690-5.0g |
2-(1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}piperidin-4-yl)acetic acid |
2171971-73-4 | 5g |
$9769.0 | 2023-05-26 | ||
| Enamine | EN300-1512690-10.0g |
2-(1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}piperidin-4-yl)acetic acid |
2171971-73-4 | 10g |
$14487.0 | 2023-05-26 | ||
| Enamine | EN300-1512690-50mg |
2-(1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}piperidin-4-yl)acetic acid |
2171971-73-4 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1512690-100mg |
2-(1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}piperidin-4-yl)acetic acid |
2171971-73-4 | 100mg |
$2963.0 | 2023-09-27 |
2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}piperidin-4-yl)acetic acid Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}piperidin-4-yl)acetic acid
Research Brief on 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}piperidin-4-yl)acetic acid (CAS: 2171971-73-4)
In recent years, the compound 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}piperidin-4-yl)acetic acid (CAS: 2171971-73-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, peptide synthesis, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the piperidine-acetic acid moiety makes it a versatile intermediate in organic and medicinal chemistry.
Recent studies have focused on the synthesis and functionalization of this compound to enhance its utility in solid-phase peptide synthesis (SPPS). Researchers have demonstrated its efficacy as a building block for the development of peptide-based drugs, particularly in the context of neurodegenerative diseases and cancer therapeutics. The Fmoc group, known for its stability and ease of removal under mild conditions, facilitates the stepwise assembly of complex peptides, while the piperidine-acetic acid segment contributes to improved solubility and bioavailability.
One notable advancement involves the use of 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}piperidin-4-yl)acetic acid in the design of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role in the inhibition of SARS-CoV-2 main protease (Mpro), showcasing its potential as a scaffold for antiviral drug development. The study reported a significant reduction in viral replication in vitro, attributed to the compound's ability to bind to the active site of Mpro with high affinity.
Further investigations have explored its application in targeted drug delivery systems. By conjugating this compound with nanoparticles or liposomes, researchers have achieved enhanced cellular uptake and reduced off-target effects in preclinical models of breast cancer. The carboxylic acid functionality allows for facile conjugation with various drug carriers, making it a promising candidate for personalized medicine approaches.
In conclusion, 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}piperidin-4-yl)acetic acid (CAS: 2171971-73-4) represents a multifaceted tool in modern pharmaceutical research. Its applications span from peptide synthesis to drug design and delivery, underscoring its importance in advancing therapeutic innovations. Future research directions may include optimizing its pharmacokinetic properties and expanding its use in combinatorial chemistry and high-throughput screening platforms.
2171971-73-4 (2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}piperidin-4-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)